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Compound of Interest

Compound Name: Holmium-166

Cat. No.: B1195350 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the nuclear decay characteristics of Holmium-
166 (¹⁶⁶Ho), a radionuclide of significant interest for therapeutic applications in nuclear

medicine, particularly in the field of radioembolization. Its combination of high-energy beta

emissions for therapy and gamma emissions for imaging makes it a versatile theranostic agent.

Core Decay Properties
Holmium-166 is a synthetic radioisotope that decays via beta minus (β⁻) emission to the stable

isotope Erbium-166 (¹⁶⁶Er).[1][2] The key decay properties are summarized below.

Table 1: General Properties of Holmium-166
Property Value

Half-life (T½) 26.824 (12) hours[3]

Decay Mode 100% Beta Minus (β⁻)[2][3]

Parent Nuclide
Dysprosium-166 (¹⁶⁶Dy) or Neutron activation of

¹⁶⁵Ho

Daughter Nuclide Erbium-166 (¹⁶⁶Er) (stable)[1]

Spin and Parity 0-[3]
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Energy Spectrum
The decay of ¹⁶⁶Ho results in a spectrum of beta particles and a series of characteristic gamma

and X-ray emissions as the daughter ¹⁶⁶Er nucleus de-excites to its ground state.

Beta (β⁻) Emission Spectrum
The therapeutic efficacy of ¹⁶⁶Ho is derived from its high-energy beta emissions. The decay

proceeds primarily through two main branches to the ground state and the first excited state of

¹⁶⁶Er.

Table 2: Principal Beta Emission Data
Property Energy (keV)

Intensity per 100
Disintegrations

β⁻ 1 (max energy) 1853.8 48.8%[2]

β⁻ 1 (avg energy) 632.48 48.8%[2]

β⁻ 2 (max energy) 1773.2 50.2%[2]

β⁻ 2 (avg energy) 599.21 50.2%[2]

Note: Other low-intensity beta branches exist but are not dominant.

Gamma (γ) and X-ray Emission Spectrum
The gamma emissions from ¹⁶⁶Ho, particularly the 81 keV photopeak, are crucial for

quantitative imaging using Single Photon Emission Computed Tomography (SPECT) to perform

post-treatment dosimetry.[4][5][6] However, the energy spectrum is complex, containing scatter

from high-energy photons and a significant bremsstrahlung continuum from the deceleration of

beta particles.[5][7][8]

Table 3: Principal Photon Emission Data (>0.1%
Intensity)
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Emission Type Energy (keV)
Intensity per 100
Disintegrations

Gamma 80.58 6.61%[2]

Gamma 1379.45 0.91%[1][2]

Gamma 1581.85 0.18%[2]

Gamma 1662.43 0.12%[2]

X-ray (Kα) ~49 (not specified, but observed)[8]

Holmium-166 Decay Scheme
The decay of ¹⁶⁶Ho to ¹⁶⁶Er involves transitions to several energy levels in the daughter

nucleus. The simplified decay scheme below illustrates the primary pathways.

¹⁶⁶Ho (0⁻)

¹⁶⁶Er (2⁺) 
 80.58 keV

β⁻ (50.2%)
E_max = 1.773 MeV

¹⁶⁶Er (0⁺) 
 0 keV (Stable)

β⁻ (48.8%)
E_max = 1.854 MeV

1.854 MeV

γ = 80.58 keV
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Caption: Simplified decay scheme of Holmium-166.

Experimental Protocols for Characterization
The precise determination of the nuclear properties of ¹⁶⁶Ho requires sophisticated

experimental techniques.

Half-Life Determination
The half-life of ¹⁶⁶Ho is typically measured by tracking its activity over a prolonged period.

Methodology:

A sample of high-purity ¹⁶⁶Ho (often in the form of ¹⁶⁶Ho-chloride) is prepared.[9]

The sample's activity is measured at regular intervals using a calibrated ionization

chamber or dose calibrator.

Measurements are conducted over a period equivalent to multiple half-lives (e.g., >30

days) to ensure statistical accuracy.[9]

The natural logarithm of the count rate is plotted against time.

A linear regression is applied to the data points. The slope of the line is equal to the

negative of the decay constant (λ).

The half-life is calculated using the formula: T½ = ln(2) / λ.

Energy Spectrum Measurement
Gamma and beta spectrometry are used to resolve the energy and intensity of emissions.

Workflow:
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Sample Preparation & Activation

Gamma Spectrometry Coincidence Counting (for complex schemes)

Prepare ¹⁶⁵Ho Target

Neutron Activation in Reactor

Place ¹⁶⁶Ho source in front of
HPGe Detector

Radiochemical Purity Check

Setup 4πβ-γ Coincidence System

For Absolute Calibration

Acquire Spectrum

Identify Photopeaks,
Determine Energy & Intensity

Final Energy Spectrum Data

Gamma Emission Data

Acquire Coincident Events

Determine Absolute Emission Probabilities

Absolute Intensity Data
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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